(E)-N-[(4-Benzylthiomorpholin-3-yl)methyl]-4-(dimethylamino)but-2-enamide

• IUPAC Name: (E)-N-[(4-benzylthiomorpholin-3-yl)methyl]-4-(dimethylamino)but-2-enamide
• InChI: InChI=1S/C18H27N3OS/c1-20(2)10-6-9-18(22)19-13-17-15-23-12-11-21(17)14-16-7-4-3-5-8-16/h3-9,17H,10-15H2,1-2H3,(H,19,22)/b9-6+
• InChI Key: OGVOLSQCAXMHTP-RMKNXTFCSA-N
• Canonical SMILES: CN(C)CC=CC(=O)NCC1CSCCN1CC2=CC=CC=C2
• Isomeric SMILES: CN(C)C/C=C/C(=O)NCC1CSCCN1CC2=CC=CC=C2
• Molecular Formula: C18H27N3OS
• Molecular Weight: 333.5 g/mol

Description

(E)-N-[(4-Benzylthiomorpholin-3-yl)methyl]-4-(dimethylamino)but-2-enamide is a chemical compound that has been widely used in scientific research. It is a potent and selective inhibitor of a specific protein kinase, which makes it an important tool for studying the role of this kinase in various biological processes.

Mechanism of Action

The mechanism of action of (E)-N-[(4-Benzylthiomorpholin-3-yl)methyl]-4-(dimethylamino)but-2-enamide involves the inhibition of a specific protein kinase. This kinase plays a crucial role in various cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting this kinase, this compound can alter these cellular processes and provide insights into their regulation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit cell growth and induce apoptosis in cancer cells. It has also been shown to inhibit the growth of bacteria and fungi. Additionally, this compound has been found to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (E)-N-[(4-Benzylthiomorpholin-3-yl)methyl]-4-(dimethylamino)but-2-enamide in lab experiments is its potency and selectivity as a kinase inhibitor. This makes it an important tool for studying the function of specific kinases in various biological processes. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving (E)-N-[(4-Benzylthiomorpholin-3-yl)methyl]-4-(dimethylamino)but-2-enamide. One direction is to further explore its anti-cancer properties and its potential use as a cancer treatment. Another direction is to investigate its anti-inflammatory properties and its potential use in treating inflammatory diseases. Additionally, further research can be conducted to explore the potential of this compound as an antibiotic or antifungal agent. Finally, there is potential for this compound to be used in drug development, as a potent and selective kinase inhibitor.

Synthesis Methods

The synthesis of (E)-N-[(4-Benzylthiomorpholin-3-yl)methyl]-4-(dimethylamino)but-2-enamide involves several steps. The first step is the preparation of 4-(dimethylamino)but-2-enal, which is then reacted with morpholine to form the corresponding imine. The imine is then reduced with sodium borohydride to give the amine intermediate. The amine is then reacted with benzyl chloride in the presence of potassium carbonate to form the benzylated amine. Finally, the benzylated amine is reacted with 4-chloromethylthiophene to give the desired compound.

Scientific Research Applications

(E)-N-[(4-Benzylthiomorpholin-3-yl)methyl]-4-(dimethylamino)but-2-enamide has been used in a variety of scientific research applications. One of the main applications is in the study of protein kinases and their role in various biological processes. This compound is a potent and selective inhibitor of a specific protein kinase, which makes it an important tool for studying the function of this kinase in different cellular processes.